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Compound of Interest

Compound Name:
(S)-Methyl 3-hydroxy-2-

methylpropanoate

Cat. No.: B058097 Get Quote

An In-depth Technical Guide to the Physical Properties of (S)-Methyl 3-hydroxy-2-
methylpropanoate

Introduction
(S)-Methyl 3-hydroxy-2-methylpropanoate, also known as (+)-Methyl L-β-

hydroxyisobutyrate, is a chiral ester with significant applications in organic synthesis.[1][2] Its

stereospecific structure makes it a valuable building block for the synthesis of complex,

enantiomerically pure molecules, particularly in the pharmaceutical and agrochemical

industries.[1] This technical guide provides a comprehensive overview of the key physical

properties of (S)-Methyl 3-hydroxy-2-methylpropanoate, detailed experimental

methodologies for their determination, and logical diagrams to illustrate its synthesis and

structure-property relationships.
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Identifier Value

CAS Number 80657-57-4[1][2]

Molecular Formula C₅H₁₀O₃[1][3]

Molecular Weight 118.13 g/mol [1][3]

IUPAC Name methyl (2S)-3-hydroxy-2-methylpropanoate[3]

Synonyms

(+)-Methyl L-β-hydroxyisobutyrate, (S)-(+)-3-

Hydroxy-2-methylpropionic acid methyl ester,

Roche ester (S)[2][3]

InChI Key ATCCIZURPPEVIZ-BYPYZUCNSA-N[2][3]

SMILES COC(=O)--INVALID-LINK--CO[2]

Quantitative Physical Properties
The physical characteristics of (S)-Methyl 3-hydroxy-2-methylpropanoate have been

determined through various analytical methods. The following table summarizes the key

quantitative data found in the literature.

Physical Property Value Conditions

Appearance Colorless to light yellow liquid Ambient

Boiling Point 74 °C[1][2] at 10 mmHg

Density 1.071 g/mL[1][2] at 25 °C

Refractive Index (n D) 1.425[1][2] at 20 °C

Specific Optical Rotation ([α]

D)
+26° to +27°

at 19-20 °C (c=1-4 g/100mL in

Methanol)[1][2]

Flash Point 80 °C (176 °F) Closed cup[2]

Solubility
Insoluble in water; Soluble in

methanol[4][5]
Standard
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Experimental Protocols
While specific experimental reports for the determination of each physical property of (S)-
Methyl 3-hydroxy-2-methylpropanoate are not detailed in the provided search results, the

values are cited from literature ("lit."). The following are detailed descriptions of the standard

methodologies used to determine these key physical properties for a liquid organic compound.

Boiling Point Determination (Reduced Pressure)
The reported boiling point was measured under reduced pressure (vacuum), a common

technique for compounds that may decompose at their atmospheric boiling point.

Apparatus: A vacuum distillation setup including a round-bottom flask, a Claisen adapter, a

thermometer, a condenser, a receiving flask, and a vacuum pump with a manometer.

Procedure:

The liquid sample is placed in the round-bottom flask with boiling chips.

The apparatus is assembled and sealed to be airtight.

The vacuum pump is engaged, and the system pressure is lowered to the desired level

(e.g., 10 mmHg) as measured by the manometer.

The flask is heated gently.

The temperature is recorded when the liquid boils and a steady stream of condensate is

observed flowing into the receiving flask. This temperature is the boiling point at that

specific pressure.

Density Measurement
The density was likely determined using a pycnometer or a digital density meter at a controlled

temperature.

Apparatus: A pycnometer (a glass flask with a precise volume), a thermostat-controlled water

bath, and an analytical balance.
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Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the sample liquid, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a water bath at a constant temperature (25 °C) until

thermal equilibrium is reached.

The pycnometer is removed, dried, and weighed again.

The weight of the liquid is determined by subtraction.

Density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement
The refractive index is a measure of how light bends as it passes through the substance and is

a characteristic property.

Apparatus: An Abbe refractometer with a light source and a constant temperature water

circulator.

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The temperature of the prisms is set to 20 °C using the water circulator.

A few drops of the sample are placed on the surface of the lower prism.

The prisms are closed, and the light source is positioned.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.
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Specific Optical Rotation Measurement
As a chiral molecule, (S)-Methyl 3-hydroxy-2-methylpropanoate rotates plane-polarized light.

This property is measured to confirm its stereochemical identity and purity.

Apparatus: A polarimeter, a specific wavelength light source (typically a sodium lamp, D-line

at 589 nm), and a polarimeter cell of a known path length.

Procedure:

A solution of the compound is prepared at a known concentration (e.g., 1 to 4 g per 100

mL of methanol).[1][2]

The polarimeter is zeroed using the pure solvent (methanol).

The polarimeter cell is filled with the prepared solution, ensuring no air bubbles are in the

light path.

The cell is placed in the polarimeter, and the observed angle of rotation (α) is measured.

The specific rotation [α] is calculated using the formula: [α] = α / (l * c) where 'l' is the path

length of the cell in decimeters and 'c' is the concentration of the solution in g/mL.

Visualizations
Synthesis Workflow
(S)-Methyl 3-hydroxy-2-methylpropanoate can be synthesized via the asymmetric catalytic

hydrogenation of methyl 2-(hydroxymethyl)acrylate. This process involves a rhodium-based

chiral catalyst to achieve high enantioselectivity.[6]
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Figure 1. Synthesis Workflow
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Caption: Figure 1. Synthesis Workflow

Structure-Property Relationships
The physical properties of (S)-Methyl 3-hydroxy-2-methylpropanoate are directly influenced

by its molecular structure, which contains both polar and nonpolar components.
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Figure 2. Structure-Property Relationships
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Caption: Figure 2. Structure-Property Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-Methyl 3-hydroxy-2-methylpropanoate physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058097#s-methyl-3-hydroxy-2-methylpropanoate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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